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For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 109555 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk?2),
a crucial serine/threonine kinase involved in the DNA damage response pathway. By targeting
Chk2, NSC 109555 can modulate cell cycle arrest and apoptosis, making it a valuable tool for
cancer research and a potential therapeutic agent. Proper handling, storage, and an
understanding of its stability in solution are critical for obtaining reliable and reproducible
experimental results.

These application notes provide a summary of the available information on the storage and
solubility of NSC 109555 and offer a general protocol for determining its stability in various
experimental solutions.

Physicochemical and Solubility Data

A summary of the physical and chemical properties of NSC 109555, along with its reported
solubility in various solvents, is provided below. This information is crucial for the preparation of
stock solutions and experimental dilutions.
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Property Value Source

Formulation Crystalline solid N/A

C19H24N100 - 2C7Hs03S
Molecular Formula ) N/A
(ditosylate salt)

Molecular Weight 752.86 g/mol (ditosylate salt) N/A
Purity >98% N/A
CAS Number 66748-43-4 N/A
Solvent Solubility Source
DMSO Soluble to 10 mM N/A
DMF 2 mg/mL N/A
Ethanol 3 mg/mL N/A
PBS (pH 7.2) 10 mg/mL N/A

Storage and Stability of Solid Compound and Stock
Solutions

Proper storage is essential to maintain the integrity and activity of NSC 109555. The following
recommendations are based on information provided by various suppliers.

Solid Compound Storage

Condition Recommendation Duration Source
Temperature Store at -20°C > 2-4 years
Vial Keep tightly sealed Indefinite

Stock Solution Storage
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It is recommended to prepare and use solutions on the same day. However, if stock solutions
need to be prepared in advance, the following guidelines should be followed:

Condition Recommendation Duration Source

Store at -20°C in
Temperature ] ] Up to one month
tightly sealed vials

Store in single-use
) ) aliquots to avoid
Aliquoting N/A N/A
repeated freeze-thaw

cycles

Chk2 Signaling Pathway

NSC 109555 exerts its biological effects by inhibiting the Chk2 signaling pathway, which is
activated in response to DNA damage. The following diagram illustrates the central role of
Chk2 in this pathway.

e To cite this document: BenchChem. [Application Notes and Protocols for NSC 109555:
Solution Stability and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752343/docs#application-notes-and-protocols-for-
nsc-109555-solution-stability-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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